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This guide provides an objective comparison of experimentally validated fatigue strength
models applicable to CF53, a medium-carbon steel also designated as AISI 1055 or C55. The
information is intended for researchers, scientists, and drug development professionals seeking
to understand the fatigue behavior of this material for the design and analysis of components
subjected to cyclic loading.

Overview of CF53 and Fatigue Modeling

CF53 is a medium-carbon steel offering a balance of strength and toughness, making it
suitable for various engineering applications.[1] Predicting the fatigue life of components made
from CF53 is critical for ensuring structural integrity and reliability. Various models have been
developed to predict fatigue life, ranging from empirical relationships based on mechanical
properties to more complex models based on crack initiation and propagation theories. This
guide focuses on the experimental validation of such models.

Comparison of Fatigue Life Prediction Models

This section compares two distinct approaches to modeling the fatigue life of medium-carbon
steels like CF53: a comprehensive model based on crack initiation and propagation, and
empirical models for predicting the fatigue limit.
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Model 1: Combined Crack Initiation and Propagation
Model

A study on medium-carbon steel with varying surface roughness provides a detailed,
experimentally validated model for fatigue life estimation.[2] This model considers fatigue life as
a combination of the crack initiation phase and the crack propagation phase.

e Crack Initiation Life: Predicted using the Tanaka-Mura model.
o Crack Propagation Life: Predicted using the Paris law.

The experimental validation of this combined model demonstrated a high degree of accuracy,
with the maximum estimation error of the mean fatigue life being less than 16%.[2]

Model 2: Empirical Models for Fatigue Limit Prediction

For high-cycle fatigue applications, the fatigue limit (the stress level below which an infinite
number of load cycles can be applied without failure) is a key design parameter. Research on
medium-carbon steels, including a grade with 0.55 wt% C (very similar to CF53), has yielded
reliable empirical models for predicting the fatigue limit based on other mechanical properties.

[3]

Two such linear models are:

e Based on Hardness (HV):FL = 1.54 * HV + 189

o Based on Ultimate Tensile Strength (UTS):FL = 0.55 * UTS + 134

These models showed good agreement between experimental and predicted fatigue limit
values.[3]

Quantitative Data Presentation

The following table summarizes the experimental data from the study on medium-carbon steel,
which was used to validate the combined crack initiation and propagation model. The data
illustrates the effect of surface roughness on fatigue life at different stress amplitudes.
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Surface Roughness (Ra)

Stress Amplitude (MPa)

Mean Fatigue Life (Cycles)

0.4 pm 500 105,000
450 210,000

400 450,000

380 650,000

0.8 um 500 90,000
450 180,000

400 350,000

380 450,000

1.6 pm 500 85,000
450 170,000

400 330,000

380 430,000

Experimental Protocols

The experimental data presented above was generated using the following methodology:

1. Specimen Preparation:

Material: Medium-carbon steel.

Specimens were machined to the required dimensions.

Three groups of specimens were prepared with different average surface roughness (Ra):

0.4 um, 0.8 um, and 1.6 pum, achieved through specific machining processes.

2. Fatigue Testing:

A rotating bending fatigue testing machine was used.
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» Tests were conducted at various stress amplitudes.

o For each stress level and surface roughness, multiple specimens were tested to obtain a
statistically significant mean fatigue life.

e The tests were run until specimen failure.
3. Data Analysis:

e The stress amplitude (S) and the number of cycles to failure (N) were recorded for each
specimen.

e S-N curves were established for each group of specimens based on the mean fatigue life
data.

o The experimental data was then used to validate the fatigue life prediction model.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental validation of the
fatigue strength models discussed.
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Caption: Workflow for experimental validation of fatigue models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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